![molecular formula C16H12N4O8S B2563224 (Z)-ethyl 2-(6-nitro-2-((5-nitrofuran-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 865247-24-1](/img/structure/B2563224.png)
(Z)-ethyl 2-(6-nitro-2-((5-nitrofuran-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Overview
Description
The compound is a derivative of nitrofuran, which is a class of drugs typically used as antibiotics or antimicrobials . The defining structural component of nitrofurans is a furan ring with a nitro group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, nitrofuran derivatives have been synthesized and subjected to biological evaluation since the 1940s .Molecular Structure Analysis
The compound likely contains a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen) and a nitro group (NO2), which are characteristic of nitrofurans .Scientific Research Applications
Synthetic Methodologies
- Synthesis of Derivatives : The creation of novel compounds through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives, leading to the synthesis of ethyl iminothiazolopyridine-4-carboxylate and other related compounds, demonstrates the compound's utility in the synthesis of complex molecular structures with potential bioactive properties (H. M. Mohamed, 2014).
Sensor Development
- Chemosensors for Metal Ions : The synthesis and characterization of a new chemosensor based on benzothiazole reveal its high selectivity and sensitivity for detecting Cu2+ and Hg2+ ions in semi-aqueous media. This research highlights the application of benzothiazole derivatives in environmental monitoring and the detection of heavy metals (Yogesh B. Wagh et al., 2015).
Antimicrobial Activities
- Antimicrobial and Antituberculosis Agents : Several studies have explored the antimicrobial activities of benzothiazole and furan derivatives. For instance, compounds synthesized from (5-nitrofuran-2-yl)methylene diacetate exhibited significant inhibitory activity against Helicobacter pylori, highlighting their potential in developing new treatments for bacterial infections (N. Mohammadhosseini et al., 2009). Similarly, alkyl alpha-[5-(5-nitro-2-furyl)-1,3,4-thiadiazole-2-ylthio]acetates were synthesized and showed significant in vitro antimycobacterium tuberculosis activity, suggesting their application in antituberculosis therapy (A. Foroumadi et al., 2003).
Mechanism of Action
The compound also contains a benzothiazole moiety, which is a heterocyclic compound that has been associated with various biological activities, including antimicrobial, antifungal, and anticancer effects . Benzothiazoles can interact with various biological targets, but the exact mechanisms of action can vary depending on the specific compound .
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[6-nitro-2-(5-nitrofuran-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O8S/c1-2-27-14(21)8-18-10-4-3-9(19(23)24)7-12(10)29-16(18)17-15(22)11-5-6-13(28-11)20(25)26/h3-7H,2,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYABCKIUQYLQPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC=C(O3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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